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Compound of Interest

Compound Name: Tellurium

Cat. No.: B081085

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopes of tellurium, detailing
their natural abundance, radioactive properties, and the analytical methodologies used for their
determination. This information is critical for professionals in various scientific fields, including
geochemistry, nuclear medicine, and drug development, where isotopic signatures and purity
are of paramount importance.

Introduction to Tellurium Isotopes

Tellurium (Te), with the atomic number 52, is a metalloid element that possesses a complex
isotopic composition. Naturally occurring tellurium is a mixture of eight isotopes, several of
which are stable, while others are observationally stable or have extremely long half-lives. The
relative abundances of these isotopes can provide insights into nucleosynthetic processes and
the geological history of tellurium-containing materials. In the pharmaceutical and medical
fields, enriched or specific isotopes of tellurium are utilized as precursors for the production of
medical radioisotopes.

Quantitative Data on Tellurium Isotopes

The isotopic composition of naturally occurring tellurium has been determined with high
precision using mass spectrometry techniques. The following table summarizes the key
properties of the naturally occurring tellurium isotopes, including their mass, natural
abundance, and decay characteristics where applicable.
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. Natural )
Atomic Half-life (ta/ Decay Nuclear
Isotope Abundance .
Mass (Da) 2) Mode(s) Spin (I)
(atom %)
120Te 119.904048 0.09 (1) Stable - 0
122Tg 121.903050 2.55(12) Stable - 0
> 9.2 x 1016 Electron
123Te 122.9042710 0.89 (3) 1/2
years Capture (¢)
124Te 123.9028180  4.74 (14) Stable - 0
125Te 124.9044285 7.07 (15) Stable - 1/2
126Te 125.9033095  18.84 (25) Stable - 0
2.25 x 1024 Double Beta
128Te 127.904463 31.74 (8) 0
years Decay (B~B)
7.9 x 10%° Double Beta
130Te 129.906229 34.08 (62) 0
years Decay (B~B)

Table 1: Natural Abundance and Properties of Tellurium Isotopes.[1][2][3][4][5] The data
presented includes the atomic mass, natural abundance with uncertainty in parentheses, half-
life, and primary decay mode for radioactive isotopes, and nuclear spin.

In addition to these naturally occurring isotopes, a number of artificial radioactive isotopes of
tellurium have been synthesized, with mass numbers ranging from 104 to 142.[1] These
radioisotopes have various applications in scientific research and medicine. For instance, 124Te
Is a precursor in the production of the PET imaging isotope lodine-124.[4][6]

Experimental Protocols for Isotopic Abundance
Determination

The precise and accurate determination of the isotopic abundance of tellurium is
predominantly carried out using Multi-Collector Inductively Coupled Plasma Mass Spectrometry
(MC-ICP-MS). This technique offers high precision for isotope ratio measurements.[3][6][7] The
general workflow for this analysis is outlined below.
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Sample Preparation

» Digestion: Solid samples, such as minerals or biological tissues, are first digested to bring
the tellurium into a liquid form. This is typically achieved using a mixture of strong acids,
such as nitric acid (HNO3s) and hydrofluoric acid (HF), in a closed-vessel microwave
digestion system.[8]

» Chemical Separation: To eliminate isobaric interferences (elements with isotopes of the
same mass as tellurium isotopes) and matrix effects, tellurium is chemically separated
from the sample matrix. A common method is ion exchange chromatography.[9][10] Thiol
cotton fiber has also been utilized for the separation of selenium and tellurium.[1]

» Double Spike Addition: To correct for instrumental mass fractionation, a "double spike" is
added to the purified tellurium sample. A double spike is a solution containing two enriched,
non-natural isotopes of tellurium (e.g., 12°Te and 128Te).[4] By measuring the distortion of the
isotope ratios of the spike, the instrumental mass bias can be precisely corrected for all
tellurium isotope ratios.

Instrumental Analysis by MC-ICP-MS

e Sample Introduction: The purified tellurium sample, mixed with the double spike, is
introduced into the ICP-MS. This can be done using a desolvating nebulizer system (dry
plasma) or a standard solution nebulizer (wet plasma).[1][9] Dry plasma can offer higher
sensitivity and reduced polyatomic interferences.[1]

 lonization: The sample is introduced into a high-temperature argon plasma, which ionizes the
tellurium atoms.

e Mass Analysis: The ions are then guided into a magnetic sector mass analyzer, where they
are separated based on their mass-to-charge ratio.

o Detection: The separated ion beams are simultaneously measured by a series of Faraday
cup detectors. For low abundance isotopes like 12°Te, specialized detectors with high-ohm
resistors (e.g., 102 Q) may be used to improve the signal-to-noise ratio.[3][7]

o Data Correction: The raw data is corrected for instrumental mass bias using the double spike
data, and also for any potential isobaric interferences from elements like xenon (Xe) and
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barium (Ba) that may not have been completely removed during the chemical separation.[3]
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Experimental workflow for tellurium isotope analysis.

Radioactive Decay Pathways of Naturally Occurring
Isotopes

Two of the naturally occurring isotopes of tellurium, 128Te and 13°Te, are radioactive, albeit with
exceptionally long half-lives. They both undergo double beta decay (B~~), a rare nuclear
decay process where two neutrons are simultaneously converted into two protons, with the
emission of two electrons and two electron antineutrinos.

Click to download full resolution via product page

Decay pathways of naturally occurring radioactive Te isotopes.

The extremely slow decay rates of these isotopes make them of interest for studies of
fundamental physics, particularly in the search for neutrinoless double beta decay, which, if
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observed, would have profound implications for our understanding of neutrinos.

Applications in Drug Development and Research

The unique isotopic properties of tellurium lend themselves to several applications in drug
development and scientific research:

o Medical Isotope Production: Enriched stable isotopes of tellurium, such as 124Te, are used
as target materials in cyclotrons for the production of medically important radioisotopes like
lodine-123 and lodine-124, which are used in diagnostic imaging (SPECT and PET).[4][6]

« Isotopic Labeling: Stable isotopes of tellurium can be incorporated into drug molecules as
isotopic labels. This allows for the tracking of the drug's metabolism and distribution in the
body using mass spectrometry, without the need for radioactive tracers.

e Geochemical and Environmental Tracing: The isotopic composition of tellurium can vary in
different geological and environmental settings. These variations can be used to trace the
origin and transport of tellurium-containing materials and pollutants.

Conclusion

The isotopic landscape of tellurium is rich and varied, with a combination of stable and
extremely long-lived radioactive isotopes. The precise measurement of their abundances,
primarily through MC-ICP-MS, provides valuable data for a wide range of scientific disciplines.
For researchers, scientists, and drug development professionals, a thorough understanding of
tellurium’s isotopic properties is essential for leveraging its unique characteristics in their
respective fields, from the production of life-saving medical isotopes to the development of
novel analytical techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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